molecular formula C27H25NO6 B11398308 9-(3,4-dimethoxybenzyl)-4-(4-methoxyphenyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

9-(3,4-dimethoxybenzyl)-4-(4-methoxyphenyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Cat. No.: B11398308
M. Wt: 459.5 g/mol
InChI Key: QBLVCTGAEWXTIE-UHFFFAOYSA-N
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Description

This compound belongs to the chromeno-oxazine family, characterized by a fused chromene-oxazine heterocyclic core. Its structure includes a 3,4-dimethoxybenzyl group at position 9 and a 4-methoxyphenyl substituent at position 2.

Properties

Molecular Formula

C27H25NO6

Molecular Weight

459.5 g/mol

IUPAC Name

9-[(3,4-dimethoxyphenyl)methyl]-4-(4-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one

InChI

InChI=1S/C27H25NO6/c1-30-19-7-5-18(6-8-19)21-13-26(29)34-27-20(21)9-11-23-22(27)15-28(16-33-23)14-17-4-10-24(31-2)25(12-17)32-3/h4-13H,14-16H2,1-3H3

InChI Key

QBLVCTGAEWXTIE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC4=C3CN(CO4)CC5=CC(=C(C=C5)OC)OC

Origin of Product

United States

Biological Activity

The compound 9-(3,4-dimethoxybenzyl)-4-(4-methoxyphenyl)-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound's structure is characterized by a chromeno[8,7-e][1,3]oxazin backbone with methoxy and dimethoxy substituents that may influence its biological activity. The presence of these functional groups is critical for its interaction with biological targets.

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties . Research has shown that it can induce apoptosis in various cancer cell lines. For instance:

  • Cell Lines Tested : The compound was tested against A-549 (lung cancer) and HCT-116 (colon cancer) cell lines.
  • IC50 Values : The compound demonstrated IC50 values ranging from 0.02 to 0.08 μmol/mL, indicating potent activity compared to standard chemotherapeutics like doxorubicin (IC50 = 0.04 to 0.06 μmol/mL) .

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties using DPPH radical scavenging assays. It exhibited moderate scavenging activity compared to ascorbic acid at concentrations of 100 μg/mL .

The mechanism by which this compound exerts its biological effects appears to involve the modulation of several cellular pathways:

  • Apoptosis Induction : The compound activates caspase pathways leading to programmed cell death in cancer cells.
  • Cell Cycle Arrest : It has been observed to cause G1 phase arrest in cancer cell lines, preventing proliferation.
  • Reactive Oxygen Species (ROS) Generation : Increased ROS levels have been linked to its anticancer effects.

Study 1: Anticancer Efficacy

In a controlled study involving A-549 and HCT-116 cell lines:

Cell LineIC50 (μmol/mL)Treatment DurationReference
A-5490.0248 hours
HCT-1160.0848 hours

This study highlights the compound's potential as a lead candidate for further development in cancer therapeutics.

Study 2: Antioxidant Assessment

A comparative analysis of antioxidant activity showed that:

CompoundDPPH Scavenging Activity (%)Concentration (μg/mL)
Test CompoundModerate100
Ascorbic AcidHigh100

These findings suggest that while the compound possesses antioxidant activity, it may not be as potent as traditional antioxidants like ascorbic acid .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs differing in substituents on the benzyl group (position 9) and the aryl moiety (position 4). Key structural and synthetic differences are summarized in Table 1, while physical and inferred pharmacological properties are outlined in Table 2.

Table 1: Structural Comparison of Chromeno-Oxazine Derivatives

Compound Name Substituent at Position 9 Substituent at Position 4 Key Synthetic Notes
Target Compound 3,4-Dimethoxybenzyl 4-Methoxyphenyl Likely synthesized via nucleophilic substitution and cyclization
4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-... () 4-Methylbenzyl 4-Methoxyphenyl Purified via column chromatography
9-(3-Methoxybenzyl)-4-propyl-... () 3-Methoxybenzyl Propyl Lower steric bulk compared to aryl substituents
9-(4-Fluorobenzyl)-4-(4-methoxyphenyl)-... () 4-Fluorobenzyl 4-Methoxyphenyl Fluorine enhances lipophilicity
9-(2-Chlorobenzylidene)-5-(2-chlorophenyl)-... () 2-Chlorobenzylidene 2-Chlorophenyl Chlorine increases electrophilicity
9-(4-Hydroxybutyl)-3-(4-methoxyphenyl)-... () 4-Hydroxybutyl 4-Methoxyphenyl Hydroxybutyl may improve solubility
2-(3,4-Dichlorophenyl)-9-(3-fluorobenzyl)-... () 3-Fluorobenzyl 3,4-Dichlorophenyl Dual halogenation enhances bioactivity
Ferrocenyl derivatives () Ferrocenyl groups Varied Ferrocene imparts redox activity

Table 2: Physical and Inferred Pharmacological Properties

Compound Name Yield (%) Melting Point (°C) Inferred Bioactivity
Target Compound N/A N/A Potential antiviral/antioxidant (analog-based)
9-(4-Methylbenzyl)-... () 40–70 124–164 Moderate antimicrobial activity
9-(3-Methoxybenzyl)-4-propyl-... () N/A N/A Altered metabolic stability due to alkyl chain
9-(4-Fluorobenzyl)-... () N/A N/A Enhanced bioavailability via fluorine
9-(4-Hydroxybutyl)-... () 48 122–123 Improved solubility for CNS targeting
Ferrocenyl derivatives () 68–90 N/A Antimalarial and antitrypanosomal activity

Key Observations and Trends

However, excessive methoxy substitution may reduce solubility. Halogenated derivatives (e.g., 4-fluorobenzyl in ) show increased lipophilicity, favoring membrane penetration . Ferrocenyl moieties introduce redox-active properties, critical for antiparasitic activity .

Synthetic Efficiency :

  • Derivatives with alkyl or small aryl groups (e.g., 4-methylbenzyl in ) achieve higher yields (70%) compared to bulkier substituents .
  • Hydroxybutyl chains () require additional purification steps, reflected in lower yields (48%) .

Structural Influence on Physical Properties :

  • Melting points correlate with molecular symmetry; 4-methylbenzyl derivatives (159–164°C) exhibit higher crystallinity than 3-methoxy analogs (124–128°C) .
  • Fluorine and chlorine substituents reduce melting points due to disrupted packing .

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